4-fluoro-6-methoxy-1H-indole-2-carboxylic acid
Overview
Description
4-Fluoro-6-methoxy-1H-indole-2-carboxylic acid is a derivative of indole, a significant heterocyclic compound found in many natural products and pharmaceuticals. Indole derivatives are known for their diverse biological activities, including antiviral, anti-inflammatory, and anticancer properties
Preparation Methods
The synthesis of 4-fluoro-6-methoxy-1H-indole-2-carboxylic acid typically involves the following steps:
Starting Materials: The synthesis begins with commercially available starting materials such as 4-fluoroaniline and 6-methoxyindole.
Reaction Conditions: The key steps include nitration, reduction, and cyclization reactions. For instance, nitration of 4-fluoroaniline followed by reduction yields 4-fluoro-2-nitroaniline.
Industrial Production: Industrial production methods may involve optimized reaction conditions, such as the use of catalysts and controlled temperatures, to enhance yield and purity. Techniques like recrystallization and chromatography are employed for purification.
Chemical Reactions Analysis
4-Fluoro-6-methoxy-1H-indole-2-carboxylic acid undergoes various chemical reactions, including:
Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the carboxylic acid group to an alcohol.
Major Products: The major products formed from these reactions include various substituted indoles and carboxylic acid derivatives.
Scientific Research Applications
4-Fluoro-6-methoxy-1H-indole-2-carboxylic acid has several scientific research applications:
Mechanism of Action
The mechanism of action of 4-fluoro-6-methoxy-1H-indole-2-carboxylic acid involves its interaction with specific molecular targets:
Comparison with Similar Compounds
4-Fluoro-6-methoxy-1H-indole-2-carboxylic acid can be compared with other indole derivatives:
Properties
CAS No. |
1487028-55-6 |
|---|---|
Molecular Formula |
C10H8FNO3 |
Molecular Weight |
209.2 |
Purity |
95 |
Origin of Product |
United States |
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